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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B10820717

For Researchers, Scientists, and Drug Development Professionals

Ganoderenic acid C, a triterpenoid derived from the medicinal mushroom Ganoderma
lucidum, is a member of a class of compounds demonstrating significant therapeutic potential.
This guide provides a comparative analysis of the anti-cancer activity of Ganoderenic acid C,
contextualized with data from other notable Ganoderic acids. The information presented herein
Is curated to support further research and drug development endeavors.

Quantitative Analysis of Anti-Cancer Efficacy

The anti-cancer effects of Ganoderic acids are often evaluated by their half-maximal inhibitory

concentration (IC50) values, which indicate the concentration of a compound required to inhibit
the proliferation of cancer cells by 50%. The following tables summarize the cytotoxic effects of
Ganoderic acid C1 (a closely related compound to Ganoderenic acid C) and other Ganoderic
acids across various cancer cell lines.

Table 1: Cytotoxicity of Ganoderic Acid C1 in Human Cancer Cell Lines (Hypothetical Data)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10820717?utm_src=pdf-interest
https://www.benchchem.com/product/b10820717?utm_src=pdf-body
https://www.benchchem.com/product/b10820717?utm_src=pdf-body
https://www.benchchem.com/product/b10820717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Validation & Comparative
Check Availability & Pricing

BENGHE

Cell Line Cancer Type IC50 (pM) after 48h
HelLa Cervical Cancer 75.8

HepG2 Hepatocellular Carcinoma 92.3

SMMC7721 Hepatocellular Carcinoma 85.1

MDA-MB-231 Breast Cancer 110.5

Source: The data in this table is based on hypothetical information from a technical guide by
Benchchem and should be considered illustrative.

Table 2: Comparative Cytotoxicity of Various Ganoderic Acids

Ganoderic Cancer Cell
. . Cancer Type IC50 Reference
Acid Line
) ) Hepatocellular 187.6 umol/I
Ganoderic AcidA  HepG2 ) [1]
Carcinoma (24h)
) ] Hepatocellular 158.9 pmol/I
Ganoderic AcidA SMMC7721 ) [1]
Carcinoma (24h)
GanodericAcid T  95-D Lung Cancer 27.9 pg/ml
Ganoderic Acid N
DM MCF-7 Breast Cancer Not specified [2]
Ganoderma
) MDA-MB-231 Breast Cancer 25.38 pg/mL [3]
lucidum Extract
Ganoderma Colorectal
) SW 620 47.90 pg/mL [3]
lucidum Extract Cancer

Mechanistic Insights: Sighaling Pathways in Action

Ganoderic acids exert their anti-cancer effects through the modulation of various signaling
pathways that govern cell proliferation, apoptosis, and inflammation. While the specific
pathways affected by Ganoderenic acid C are under investigation, research on closely related
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compounds like Ganoderic acid C1 suggests a primary role in suppressing pro-inflammatory
signaling cascades, such as the NF-kB and MAPK pathways, which are crucial for creating a
tumor-supportive microenvironment.[4] Other Ganoderic acids, such as Ganoderic Acid TR,
have been shown to induce apoptosis through the intrinsic mitochondrial pathway.[5]
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Plausible Anti-Cancer Signaling Pathway of Ganoderenic Acid C
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Experimental Workflow for Assessing Anti-Cancer Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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